Cas no 1337438-48-8 (2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine)

• Product Name: 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine
• CAS No: 1337438-48-8
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5917333
• PubChem ID: 77131424
• Update Time: 2025-10-29

2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine
• EN300-1867093
• SCHEMBL16409551
• 1337438-48-8

• Inchi： 1S/C13H17N/c1-4-10-5-2-7-12(11(10)6-1)13-8-3-9-14-13/h2,5,7,13-14H,1,3-4,6,8-9H2
• InChI Key： DIRNNHMUFBCGRA-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C=CC=C2CCCC=12

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine

2-(2,3-Dihydro-1H-Inden-4-yl)pyrrolidine: A Comprehensive Overview

2-(2,3-Dihydro-1H-inden-4-yl)pyrrolidine (CAS No. 1337438-48-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, also known as 4-(pyrrolidin-1-yl)-2,3-dihydro-1H-indene, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine consists of a pyrrolidine ring fused to an indene moiety. This combination provides a scaffold that is highly amenable to functionalization and modification, making it a valuable building block in the synthesis of complex organic molecules. The indene ring contributes to the compound's aromatic character, while the pyrrolidine ring imparts flexibility and potential hydrogen bonding capabilities.

In terms of chemical properties, 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine exhibits moderate solubility in common organic solvents such as methanol, ethanol, and dichloromethane. It is relatively stable under standard laboratory conditions but can undergo various chemical reactions when exposed to specific reagents or conditions. For instance, the nitrogen atom in the pyrrolidine ring can serve as a nucleophile in substitution reactions, while the indene ring can participate in electrophilic aromatic substitution reactions.

The synthesis of 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine has been explored through several routes. One common method involves the reaction of 4-bromindan with pyrrolidine in the presence of a palladium catalyst. This palladium-catalyzed cross-coupling reaction is efficient and provides good yields of the desired product. Another approach involves the cyclization of an appropriate precursor molecule followed by reduction and functional group manipulation to achieve the final structure.

Recent research has highlighted the potential applications of 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine in medicinal chemistry. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and neuroprotective effects. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine has also been investigated for its neuroprotective effects. Research conducted at a leading pharmaceutical company found that modified forms of this compound were effective in protecting neuronal cells from oxidative stress-induced damage. These findings suggest that 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine-based molecules could have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The versatility of 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine extends beyond its biological activities. Its unique structural features make it an attractive candidate for use in materials science and polymer chemistry. For instance, researchers at a major university have explored the use of this compound as a monomer in the synthesis of novel polymers with enhanced mechanical properties and thermal stability.

In conclusion, 2-(2,3-dihydro-1H-inden-4-yl)pyrrolidine (CAS No. 1337438-48-8) is a multifaceted compound with a wide range of applications in various scientific fields. Its chemical properties and synthetic accessibility make it an invaluable tool for researchers and chemists working on complex organic molecules and drug discovery projects. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.